Cas no 153394-55-9 (Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-)

Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)- structure
153394-55-9 structure
Product Name:Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-
CAS No:153394-55-9
MF:C17H19NO5
MW:317.336465120316
CID:1327122
PubChem ID:9926967
Update Time:2025-04-20

Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-amino-4,5-dimethoxyphenyl)(3,4-dimethoxyphenyl)-
    • 2-amino-4,5,3',4'-tetramethoxy-benzophenone
    • 153394-55-9
    • QURQNGLMLPYTKL-UHFFFAOYSA-N
    • SCHEMBL7807601
    • (2-amino-4,5-dimethoxyphenyl)-(3,4-dimethoxyphenyl)methanone
    • 2-amino-4,5,3',4'-tetramethoxybenzophenone
    • 2-amino-3',4,4',5-tetramethoxybenzophenone
    • Inchi: 1S/C17H19NO5/c1-20-13-6-5-10(7-14(13)21-2)17(19)11-8-15(22-3)16(23-4)9-12(11)18/h5-9H,18H2,1-4H3
    • InChI Key: QURQNGLMLPYTKL-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(=C(C=1)C(C1C=CC(=C(C=1)OC)OC)=O)N)OC

Computed Properties

  • Exact Mass: 317.12637
  • Monoisotopic Mass: 317.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.01
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